Cas no 1248258-65-2 (3-(4-bromo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoic acid)

• Product Name: 3-(4-bromo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoic acid
• CAS No: 1248258-65-2
• MF: C₈H₁₂BrN₃O₂
• MW: 262.10378074646
• CID: 6016649
• PubChem ID: 61924216
• Update Time: 2025-05-18

3-(4-bromo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoic acid
• 1248258-65-2
• EN300-1123676
• AKOS011198145

• Inchi： 1S/C8H12BrN3O2/c1-8(10-2,7(13)14)5-12-4-6(9)3-11-12/h3-4,10H,5H2,1-2H3,(H,13,14)
• InChI Key： MKSHMCYPFVGJRG-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CC(C(=O)O)(C)NC

Computed Properties

• Exact Mass: 261.01129g/mol
• Monoisotopic Mass: 261.01129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 67.2Ų

Additional information on 3-(4-bromo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoic acid

Introduction to 3-(4-bromo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoic acid (CAS No. 1248258-65-2)

3-(4-bromo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1248258-65-2, is a derivative of pyrazole, a heterocyclic aromatic compound known for its broad spectrum of biological activities. The presence of a 4-bromo substituent on the pyrazole ring and an alpha-amino group in the side chain enhances its potential as a building block for drug discovery and material science applications.

The molecular structure of 3-(4-bromo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoic acid consists of a pyrazole core linked to a proline-like moiety, featuring both a methyl group and an N-methylamino group. This configuration makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The bromine atom at the 4-position of the pyrazole ring is particularly noteworthy, as it serves as a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings.

In recent years, there has been growing interest in pyrazole derivatives due to their demonstrated efficacy in various biological assays. For instance, studies have highlighted the potential of substituted pyrazoles as kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The 4-bromo-pyrazole scaffold has been extensively explored in medicinal chemistry due to its ability to modulate enzyme activity and interact with biological targets. The incorporation of an alpha-amino group further expands its utility, allowing for the formation of amides, ureas, and other pharmacophores essential for drug design.

One of the most compelling aspects of 3-(4-bromo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoic acid is its role as a precursor in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor bioavailability and susceptibility to enzymatic degradation. The compound’s ability to serve as a chiral building block makes it particularly valuable in constructing enantiomerically pure molecules, which are often required for optimal pharmacological activity. Recent advances in asymmetric synthesis have enabled the efficient preparation of such derivatives, paving the way for new drug candidates.

The chemical properties of this compound are also noteworthy. Its solubility profile, melting point, and stability under various conditions make it suitable for both laboratory-scale reactions and industrial applications. Researchers have leveraged these properties to develop novel synthetic routes that improve yield and reduce waste. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce diverse substituents at the pyrazole ring without compromising the integrity of the molecule. Such methodologies align with green chemistry principles by minimizing hazardous byproducts and maximizing atom economy.

From a computational chemistry perspective, 3-(4-bromo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoic acid has been subjected to extensive molecular modeling studies to predict its binding interactions with biological targets. These studies often involve docking simulations to identify potential drug-receptor affinities. The presence of both polar and non-polar regions in its structure allows it to engage multiple binding sites simultaneously, enhancing its binding affinity. Such insights are critical for optimizing lead compounds during drug development pipelines.

The pharmaceutical industry has been particularly interested in this compound due to its potential applications in treating neurological disorders. Pyrazole derivatives have shown promise as modulators of neurotransmitter systems, including GABA receptors and serotonin pathways. The 4-bromo substituent, in particular, has been linked to enhanced binding affinity in certain receptor models. Preclinical studies have demonstrated that analogs of this compound exhibit neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer’s and Parkinson’s disease. These findings have spurred further investigation into its mechanism of action.

In addition to its pharmaceutical relevance, 3-(4-bromo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoic acid finds utility in agrochemical research. Pyrazole-based compounds are known for their herbicidal and fungicidal properties due to their ability to disrupt essential metabolic pathways in plants and fungi. The structural features present in this compound make it a candidate for developing next-generation crop protection agents that are more effective and environmentally sustainable compared to traditional pesticides.

The synthesis of 3-(4-bromo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoic acid involves multi-step organic transformations that highlight modern synthetic strategies. Key steps include bromination of pyrazole precursors followed by nucleophilic substitution with appropriate amino acid derivatives. Advances in catalytic methods have enabled more efficient routes, reducing reaction times and improving yields significantly. For instance, transition-metal-catalyzed reactions have replaced traditional methods involving harsh reagents or high temperatures.

The safety profile of this compound is another critical consideration during its handling and application. While it does not pose acute toxicity risks under standard laboratory conditions, appropriate precautions must be taken to prevent exposure through inhalation or skin contact. Personal protective equipment (PPE), such as gloves and lab coats, is recommended when working with this substance. Storage conditions should also be optimized to maintain stability and prevent degradation.

Future directions in research may explore derivatization strategies that enhance the pharmacological properties of 3-(4-bromo-1H-pyrazol-1-y l)-2-methyl - 2 - (methylamino)propanoic acid further. For example, modifications at the side chain could improve solubility or metabolic stability while retaining biological activity. Additionally, exploring different bromination patterns on the pyrazole ring might uncover novel bioactivities not observed with current analogs.

In conclusion,3-(4-bromo - 1H - pyra zol - 1 - yl ) - 2 - methyl - 2 - ( methyla min o )pr opano ic ac id (CAS No . 1248258 - 65 - 2) represents a significant advancement in synthetic chemistry with far-reaching implications for drug discovery , material science ,and agrochemical development . Its unique structural features , coupled with recent breakthroughs i n synthetic methodologies , position it as a valuable asset for researchers aiming t o develop innovative therapeutic agents . As our understanding o f molecular interactions continues t o evolve , so too will t he applications o f this remarkable compound .